Cas no 52703-96-5 (methyl 2-hydroxy-4-(methylsulfanyl)butanoate)

• Product Name: methyl 2-hydroxy-4-(methylsulfanyl)butanoate
• CAS No: 52703-96-5
• Molecular Formula: C₆H₁₂O₃S
• Molecular Weight: 164.22268
• MDL: MFCD16693854
• CID: 359069
• PubChem ID: 10261421

methyl 2-hydroxy-4-(methylsulfanyl)butanoate Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-4-(methylthio)-, methyl ester
• methyl 2-hydroxy-4-methylsulfanylbutanoate
• 52703-96-5
• methyl 2-hydroxy-4-(methylsulfanyl)butanoate
• SCHEMBL3928355
• EN300-221524
• AKOS011496090
• 2-Hydroxy-4-methylmercaptobutyric acid, Methyl Ester
• ZNICVDUAZVFBFJ-UHFFFAOYSA-N
• CCA70396
• methyl2-hydroxy-4-(methylsulfanyl)butanoate
• DTXSID00437433
• Racemic Methyl 2-Hydroxy-4-(methylthio)butyrate

• MDL： MFCD16693854
• InChIKey： ZNICVDUAZVFBFJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O3S/c1-9-6(8)5(7)3-4-10-2/h5,7H,3-4H2,1-2H3
• SMILES： OC(CCSC)C(OC)=O

Computed Properties

• Exact Mass: 164.05076
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 164.05071541g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters